![molecular formula C17H12ClFN2O2 B2599057 4-chloro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide CAS No. 953180-97-7](/img/structure/B2599057.png)
4-chloro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, a method for producing (5S)-4- [5- (3,5-dichlorophenyl)-5- (trifluoromethyl)-4H-isoxazol-3-yl]-2-methyl-benzoic acid, which can preferably be used in the synthesis of (5S)-4- [5- (3,5-dichlorophenyl)-5- (trifluoromethyl)-4H-isoxazol-3-yl]- N - [2-oxo-2- (2,2,2-trifluoroethylamino)ethyl]-2-methyl-benzamide, has been described . Another study reported an efficient strategy for synthesizing 3-substituted bis-isoxazole ether bearing 2-chloro-3-pyridyl under microwave radiation .Molecular Structure Analysis
The molecular structure of 4-chloro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide can be analyzed using various spectroscopic techniques such as FT-IR, HRMS, 1H and 13C NMR .Scientific Research Applications
Pharmacokinetic Studies and Drug Metabolism
A study on the disposition and metabolism of SB-649868, which contains a structure related to the queried compound, in humans has shown that the compound is extensively metabolized, primarily via oxidation, with metabolites being the principal components in plasma extracts. This suggests the potential of such compounds in the development of pharmaceuticals, emphasizing the importance of understanding their pharmacokinetic profiles for effective drug design (Renzulli et al., 2011).
Antimicrobial and Antipathogenic Activities
Research into thiourea derivatives of benzamides has demonstrated significant anti-pathogenic activities, particularly against strains known for biofilm formation, such as Pseudomonas aeruginosa and Staphylococcus aureus. This highlights the potential for developing novel antimicrobial agents from benzamide and fluorophenyl compounds, which could lead to new treatments for bacterial infections resistant to conventional antibiotics (Limban, Marutescu, & Chifiriuc, 2011).
Synthetic Methodologies and Chemical Properties
Studies on the synthesis of fluorobenzamides and their derivatives have contributed to the development of antimicrobial analogs, demonstrating the versatility of such compounds in synthesizing biologically active molecules. These studies also underscore the role of specific structural features, such as the fluorine atom, in enhancing antimicrobial activity, which can be critical in the design of new drugs (Desai, Rajpara, & Joshi, 2013).
Anticancer Activities
The synthesis and characterization of benzamide derivatives with specific substitutions have shown promise in anticancer evaluations. Such studies provide a basis for the further exploration of benzamide and fluorophenyl compounds in the development of novel anticancer therapies, highlighting the importance of structural modifications in achieving desired biological activities (Salahuddin et al., 2014).
Future Directions
Properties
IUPAC Name |
4-chloro-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClFN2O2/c18-13-5-1-12(2-6-13)17(22)20-10-15-9-16(23-21-15)11-3-7-14(19)8-4-11/h1-9H,10H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIIIQGUIIBPJGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NO2)CNC(=O)C3=CC=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.